Cas no 92567-02-7 (5-(4-Chloro-2-nitrophenyl)-2H-tetrazole)
5-(4-Chloro-2-nitrophenyl)-2H-tetrazole is a heterocyclic compound featuring a tetrazole ring linked to a chloronitrophenyl moiety. This structure imparts reactivity suitable for applications in pharmaceuticals, agrochemicals, and material science. The tetrazole group serves as a bioisostere for carboxylic acids, enhancing metabolic stability in drug design. The electron-withdrawing nitro and chloro substituents further influence its electronic properties, making it a valuable intermediate in nucleophilic substitution and cycloaddition reactions. Its stability under various conditions allows for versatile synthetic utility. The compound is particularly useful in the development of high-energy materials and as a precursor in coordination chemistry for ligand synthesis. Proper handling is advised due to potential sensitivity.
92567-02-7 structure
Product name:5-(4-Chloro-2-nitrophenyl)-2H-tetrazole
CAS No:92567-02-7
MF:C7H4ClN5O2
MW:225.591958999634
MDL:MFCD18375290
CID:1056483
PubChem ID:13337755
5-(4-Chloro-2-nitrophenyl)-2H-tetrazole Chemical and Physical Properties
Names and Identifiers
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- [6-[2-(trifluoromethyl)phenyl]pyridin-3-yl]methanol
- 5-(4-chloro-2-nitrophenyl)-2H-Tetrazole
- MFCD18375290
- AKOS027257075
- SY012450
- A920378
- 92567-02-7
- FT-0717502
- AC7295
- DB-079346
- 5-(4-Chloro-2-nitrophenyl)-2H-tetrazole
-
- MDL： MFCD18375290
- Inchi： InChI=1S/C7H4ClN5O2/c8-4-1-2-5(6(3-4)13(14)15)7-9-11-12-10-7/h1-3H,(H,9,10,11,12)
- InChI Key： NDXREIWWHIYEAU-UHFFFAOYSA-N
- SMILES： C1=CC(=C(C=C1Cl)[N+](=O)[O-])C2=NNN=N2
Computed Properties
- Exact Mass: 253.07100
- Monoisotopic Mass: 225.0053521g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 248
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 100Ų
- XLogP3: 1.6
Experimental Properties
- PSA: 33.12000
- LogP: 3.25970
5-(4-Chloro-2-nitrophenyl)-2H-tetrazole Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | D205235-5g |
5-(4-Chloro-2-nitrophenyl)-2H-tetrazole |
92567-02-7 | 98% | 5g |
$810 | 2024-05-24 | |
| eNovation Chemicals LLC | D205235-1g |
5-(4-Chloro-2-nitrophenyl)-2H-tetrazole |
92567-02-7 | 98% | 1g |
$240 | 2025-02-26 | |
| eNovation Chemicals LLC | D205235-5g |
5-(4-Chloro-2-nitrophenyl)-2H-tetrazole |
92567-02-7 | 98% | 5g |
$810 | 2025-03-03 | |
| Chemenu | CM324827-5g |
5-(4-Chloro-2-nitrophenyl)-2H-tetrazole |
92567-02-7 | 95% | 5g |
$*** | 2023-05-29 | |
| eNovation Chemicals LLC | D205235-5g |
5-(4-Chloro-2-nitrophenyl)-2H-tetrazole |
92567-02-7 | 98% | 5g |
$810 | 2025-02-26 | |
| eNovation Chemicals LLC | D205235-1g |
5-(4-Chloro-2-nitrophenyl)-2H-tetrazole |
92567-02-7 | 98% | 1g |
$240 | 2025-03-03 | |
| eNovation Chemicals LLC | D205235-1g |
5-(4-Chloro-2-nitrophenyl)-2H-tetrazole |
92567-02-7 | 98% | 1g |
$240 | 2024-05-24 | |
| Alichem | A019120702-5g |
5-(4-Chloro-2-nitrophenyl)-2H-tetrazole |
92567-02-7 | 95% | 5g |
$400.00 | 2023-08-31 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY012450-5g |
5-(4-Chloro-2-nitrophenyl)-2H-tetrazole |
92567-02-7 | ≥95% | 5g |
¥6950.0 | 2023-09-15 | |
| eNovation Chemicals LLC | D910934-5g |
5-(4-Chloro-2-nitrophenyl)-2H-tetrazole |
92567-02-7 | 95% | 5g |
$825 | 2024-07-20 |
5-(4-Chloro-2-nitrophenyl)-2H-tetrazole Related Literature
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Ture R. Munter,Thomas Bligaard,Claus H. Christensen,Jens K. Nørskov Phys. Chem. Chem. Phys., 2008,10, 5202-5206
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3. Book reviews
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5. Book reviews
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:92567-02-7)5-(4-Chloro-2-nitrophenyl)-2H-tetrazole
Purity:99%
Quantity:5g
Price ($):871.0